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Compound of Interest

Compound Name: TRV-120027

Cat. No.: B1683682

For researchers, scientists, and drug development professionals, the safe handling and
disposal of investigational compounds like TRV-120027 are paramount to maintaining a secure
and compliant laboratory environment. This document provides a comprehensive overview of
the recommended disposal procedures for TRV-120027, a [3-arrestin-1-biased agonist of the
angiotensin Il receptor type 1 (AT1R). Due to the absence of a publicly available, specific
Safety Data Sheet (SDS) detailing the disposal of TRV-120027, this guidance is synthesized
from general principles for the disposal of research-grade peptides and information from
generic safety data sheets for laboratory chemicals.

It is imperative to consult with your institution's Environmental Health and Safety (EHS) office
for specific guidance and to ensure compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before disposal, ensure that all personnel handling TRV-120027 are familiar with its properties
and potential hazards. Standard laboratory personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat, should be worn at all times.

Key Safety Information:
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Characteristic Information
Chemical Name TRV-120027
Synonyms TRV027

A B-arrestin-1-biased agonist of the angiotensin

Mechanism of Action Il receptor type 1 (AT1R), which engages (-
arrestins while blocking G-protein signaling.

As a biologically active peptide, the primary
] concern is the potential for unintended biological
Primary Hazard _ _ _
effects if released into the environment or

through accidental exposure.

Store in a cool, dry, and well-ventilated area,
Storage away from incompatible materials such as

strong acids, alkalis, and oxidizing agents.

Step-by-Step Disposal Procedures

The following procedures are based on best practices for the disposal of research-grade

peptides and other laboratory chemicals.
1. Unused and Expired TRV-120027 (Solid Form):
e Do not dispose of in regular trash or down the drain.[1]

e Primary Disposal Method: The recommended method for the disposal of solid TRV-120027 is
through a licensed chemical waste disposal service. This typically involves controlled
incineration to ensure the complete destruction of the biologically active peptide.

o Packaging for Disposal:
o Carefully package the solid TRV-120027 in a clearly labeled, sealed container.

o The label should include the chemical name ("TRV-120027"), quantity, and any known
hazard information.
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o Follow your institution's specific guidelines for chemical waste collection.
2. TRV-120027 Solutions (e.g., in DMSO or buffer):
e Do not dispose of down the drain.[1]

o Collection: Collect all solutions containing TRV-120027 in a designated, sealed, and clearly
labeled waste container.

o Waste Stream: This liquid waste should be segregated into the appropriate chemical waste
stream as determined by your institution's EHS office. The specific waste stream will depend
on the solvent used (e.g., halogenated or non-halogenated).

» Disposal: The collected liquid waste should be handled by a licensed hazardous waste
disposal company.

3. Contaminated Materials (e.qg., vials, pipette tips, gloves):

e Segregation: All materials that have come into direct contact with TRV-120027 should be
considered contaminated and segregated from regular laboratory trash.

e Disposal:

o Solid contaminated waste should be placed in a designated, labeled hazardous waste
container.

o Follow your institution's procedures for the disposal of chemically contaminated labware.

Experimental Protocols for Inactivation

Specific experimental protocols for the chemical inactivation of TRV-120027 are not publicly
available. In the absence of validated inactivation methods, disposal through a licensed waste
management facility remains the safest and most compliant approach.

TRV-120027 Signaling Pathway

The following diagram illustrates the signaling pathway of TRV-120027 as a (3-arrestin-biased
agonist at the Angiotensin Il Type 1 Receptor (AT1R).
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Caption: Signaling pathway of TRV-120027 at the AT1R.

Disclaimer: The information provided is for guidance purposes only and is based on general
laboratory safety principles. Always prioritize the specific disposal protocols and regulations
provided by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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